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molecular formula C13H14N2O2 B1595562 1H-Pyrido(3,4-b)indole-3-carboxylic acid, 2,3,4,9-tetrahydro-1-methyl-, (1S-cis)- CAS No. 40678-46-4

1H-Pyrido(3,4-b)indole-3-carboxylic acid, 2,3,4,9-tetrahydro-1-methyl-, (1S-cis)-

Cat. No. B1595562
CAS RN: 40678-46-4
M. Wt: 230.26 g/mol
InChI Key: ZUPHXNBLQCSEIA-CPCISQLKSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08772311B2

Procedure details

L-tryptophan (5.10 g, 25 mmol), H2SO4 (0.01 M, 30 ml) and 40% acetaldehyde (9 ml) were added in a 250 ml round-bottom flask, and then stirred and reacted at room temperature for 8 h. After filtration, wash with water and drying, white solids (4.0 g, 69%) were obtained.
Name
L-tryptophan
Quantity
5.1 g
Type
reactant
Reaction Step One
Name
acetaldehyde
Quantity
9 mL
Type
reactant
Reaction Step One
Name
H2SO4
Quantity
30 mL
Type
solvent
Reaction Step One
Name
solids
Yield
69%

Identifiers

REACTION_CXSMILES
[NH2:1][C@H:2]([C:13]([OH:15])=[O:14])[CH2:3][C:4]1[C:12]2[C:7](=[CH:8][CH:9]=[CH:10][CH:11]=2)[NH:6][CH:5]=1.[CH:16](=O)[CH3:17]>OS(O)(=O)=O>[CH3:16][CH:17]1[C:5]2[NH:6][C:7]3[C:12](=[CH:11][CH:10]=[CH:9][CH:8]=3)[C:4]=2[CH2:3][CH:2]([C:13]([OH:15])=[O:14])[NH:1]1

Inputs

Step One
Name
L-tryptophan
Quantity
5.1 g
Type
reactant
Smiles
N[C@@H](CC1=CNC2=CC=CC=C12)C(=O)O
Name
acetaldehyde
Quantity
9 mL
Type
reactant
Smiles
C(C)=O
Name
H2SO4
Quantity
30 mL
Type
solvent
Smiles
OS(=O)(=O)O

Conditions

Stirring
Type
CUSTOM
Details
stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reacted at room temperature for 8 h
Duration
8 h
FILTRATION
Type
FILTRATION
Details
After filtration
WASH
Type
WASH
Details
wash with water
CUSTOM
Type
CUSTOM
Details
drying

Outcomes

Product
Name
solids
Type
product
Smiles
CC1NC(CC=2C3=CC=CC=C3NC12)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 4 g
YIELD: PERCENTYIELD 69%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.